Cas no 494783-13-0 (Benzenemethanamine, N,N-dimethyl-2-(1-piperazinyl)-)

• Product Name: Benzenemethanamine, N,N-dimethyl-2-(1-piperazinyl)-
• CAS No: 494783-13-0
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• CID: 1522111
• PubChem ID: 18713602
• Update Time: 2025-04-21

Benzenemethanamine, N,N-dimethyl-2-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N,N-dimethyl-2-(1-piperazinyl)-
• N,N-dimethyl(2-(piperazin-1-yl)phenyl)methanamine
• 494783-13-0
• dimethyl[(2-piperazinylphenyl)methyl]amine
• DA-05503
• SCHEMBL4520348
• ATTCCASKRFESFD-UHFFFAOYSA-N

• Inchi： 1S/C13H21N3/c1-15(2)11-12-5-3-4-6-13(12)16-9-7-14-8-10-16/h3-6,14H,7-11H2,1-2H3
• InChI Key： ATTCCASKRFESFD-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2CN(C)C)CCNCC1

Computed Properties

• Exact Mass: 219.17373
• Monoisotopic Mass: 219.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.51